Cas no 61751-42-6 (Benzenepropanamide, N-methyl-N-(phenylmethyl)-)

• Product Name: Benzenepropanamide, N-methyl-N-(phenylmethyl)-
• CAS No: 61751-42-6
• MF: C₁₇H₁₉NO
• MW: 253.338864564896
• CID: 467488
• PubChem ID: 670103
• Update Time: 2025-04-19

Benzenepropanamide, N-methyl-N-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenepropanamide, N-methyl-N-(phenylmethyl)-
• N-benzyl-N-methyl-3-phenylpropanamide
• SR-01000238789
• BRD-K16910595-001-01-6
• DTXSID80349989
• TimTec1_003482
• 61751-42-6
• CHEMBL1432454
• SCHEMBL4064581
• AKOS002953006
• HMS2580C19
• SMR000269773
• SR-01000238789-1
• MLS000678717
• AO-854/11462378
• HMS1543O06

• Inchi： 1S/C17H19NO/c1-18(14-16-10-6-3-7-11-16)17(19)13-12-15-8-4-2-5-9-15/h2-11H,12-14H2,1H3
• InChI Key： RPBRKAIJZNHIOD-UHFFFAOYSA-N
• SMILES： O=C(CCC1C=CC=CC=1)N(C)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 253.14677
• Monoisotopic Mass: 253.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31